BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synonyms for 4-Methylpentanal-d7 (e.g., 4-
Methylvaleraldehyde-d7, Isocaproaldehyde-d7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylpentanal-d7

Cat. No.: B1146708

A Technical Guide to 4-Methylpentanal-d7 and
Iits Synonyms in Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Methylpentanal-d7, a deuterated
aldehyde of significant interest in pharmaceutical research and metabolic studies. This
document covers its synonyms, key applications, and relevant biochemical pathways,
presenting detailed information for researchers and drug development professionals.

Chemical Identity and Synonyms

4-Methylpentanal-d7 is a stable isotope-labeled version of 4-methylpentanal. The deuterium
labeling provides a distinct mass signature, making it an invaluable tool in various analytical
techniques. A comprehensive list of its synonyms is provided in Table 1.

Table 1: Synonyms and Chemical Properties of 4-Methylpentanal-d7
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Molecular Weight (

Synonym CAS Number Molecular Formula
g/mol )

4-Methylpentanal-d7 1794978-55-4 CeHsD70 107.20
4-
Methylvaleraldehyde- 1794978-55-4 CeHsD70 107.20
d7
Isocaproaldehyde-d7 1794978-55-4 CeHsD70 107.20
4-Methyl-1-pentanal-
o4 1794978-55-4 CeHsD70 107.20
Isohexanal-d7 1794978-55-4 CeHsD-0O 107.20
y-
Methylvaleraldehyde- 1794978-55-4 CeHsD70 107.20
d7
4-Methylpentan-1-

1794978-55-4 CesHsD-0O 107.20

one-d7

Applications in Pharmaceutical Development and
Research

The primary application of 4-Methylpentanal-d7 lies in its role as a critical intermediate in the
synthesis of deuterated Pregabalin. Pregabalin is an anticonvulsant and anxiolytic medication.
The use of deuterated analogs in drug development can offer advantages such as improved
pharmacokinetic profiles.

Furthermore, its non-deuterated counterpart, 4-methylpentanal (also known as
isocaproaldehyde), is an endogenous product of the cholesterol side-chain cleavage reaction,
the initial step in steroidogenesis.[1][2] This positions 4-Methylpentanal-d7 as a potential
internal standard for the quantitative analysis of 4-methylpentanal in biological matrices, which
could serve as a biomarker for steroid metabolism.[1] The use of stable isotope-labeled internal
standards is a well-established practice in quantitative mass spectrometry-based assays,
offering high precision and accuracy.
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Biochemical Pathway: Cholesterol Side-Chain
Cleavage

The biosynthesis of steroid hormones begins with the conversion of cholesterol to
pregnenolone. This reaction is catalyzed by the mitochondrial enzyme, cholesterol side-chain
cleavage enzyme (P450scc or CYP11A1).[2][3][4] The reaction proceeds in three steps,
involving two hydroxylations of the cholesterol side chain, ultimately leading to the cleavage of
the C20-C22 bond. This cleavage releases pregnenolone and 4-methylpentanal
(isocaproaldehyde).[2][3]
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Sample Preparation

Biological Sample (e.g., Plasma)

'

Spike with 4-Methylpentanal-d7 (Internal Standard)

'

Liquid-Liquid or Solid-Phase Extraction

'

Evaporation and Reconstitution

LC-MS/MVS Analysis

Inject into LC-MS/MS

'

Chromatographic Separation

Y
Mass Spectrometric Detection (MRM)

Data Prgcessing

Quantification using
Analyte/IS Peak Area Ratio

'

Concentration of Endogenous
4-Methylpentanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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